Cas no 2228454-59-7 (4-(3-chloro-2-methoxyphenyl)-1H-pyrazole)

• Product Name: 4-(3-chloro-2-methoxyphenyl)-1H-pyrazole
• CAS No: 2228454-59-7
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 5963596
• PubChem ID: 165638018
• Update Time: 2025-07-04

4-(3-chloro-2-methoxyphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-methoxyphenyl)-1H-pyrazole
• 2228454-59-7
• EN300-1983307

• Inchi： 1S/C10H9ClN2O/c1-14-10-8(3-2-4-9(10)11)7-5-12-13-6-7/h2-6H,1H3,(H,12,13)
• InChI Key： VVESAAIMANBXJN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C1C=NNC=1

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(3-chloro-2-methoxyphenyl)-1H-pyrazole

Professional Introduction to 4-(3-chloro-2-methoxyphenyl)-1H-pyrazole (CAS No. 2228454-59-7)

4-(3-chloro-2-methoxyphenyl)-1H-pyrazole, with the chemical formula C₉H₇ClN₂O, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and methoxy substituents on the phenyl ring, combined with the pyrazole core, makes it a versatile scaffold for designing molecules with specific biological activities.

The CAS number 2228454-59-7 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency in research. The 3-chloro-2-methoxyphenyl moiety is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating effects that can modulate the reactivity and binding affinity of the molecule. This feature is crucial in medicinal chemistry, where subtle structural modifications can significantly impact biological efficacy.

Recent studies have highlighted the importance of 1H-pyrazole derivatives in the development of novel therapeutic agents. Pyrazole scaffolds are known for their ability to engage with various biological targets, including enzymes and receptors, making them valuable in the design of drugs for treating a wide range of diseases. The specific substitution pattern in 4-(3-chloro-2-methoxyphenyl)-1H-pyrazole has been investigated for its potential in inhibiting certain enzymatic pathways associated with inflammation and cancer.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibit significant anti-inflammatory properties. The 3-chloro-2-methoxyphenyl group was found to enhance binding affinity to cyclooxygenase-2 (COX-2), a key enzyme involved in the production of prostaglandins that mediate inflammation. This discovery opens up new avenues for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Furthermore, the methoxy group in the phenyl ring contributes to the compound's metabolic stability, which is a critical factor in drug design. Metabolic stability ensures that the drug remains active in the body long enough to exert its therapeutic effect. In contrast, compounds lacking such stability may be rapidly metabolized and cleared from circulation, diminishing their efficacy.

The synthesis of 4-(3-chloro-2-methoxyphenyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring a higher purity of the final product.

One of the most compelling aspects of this compound is its potential in oncology research. Preclinical studies have indicated that derivatives of 4-(3-chloro-2-methoxyphenyl)-1H-pyrazole can inhibit kinases involved in tumor growth and progression. The 3-chloro substituent plays a pivotal role here by enhancing interactions with ATP-binding sites on kinases, thereby blocking their activity. This mechanism has been explored further in vitro and in vivo models, demonstrating promising results in reducing tumor burden.

The pharmaceutical industry has taken notice of these findings, leading to increased interest in licensing or further developing compounds based on this scaffold. Companies specializing in oncology are particularly keen on exploring derivatives that could be used as single-agent therapies or combination treatments to overcome drug resistance.

Another area where this compound shows promise is in neurodegenerative diseases. Research suggests that certain pyrazole derivatives can cross the blood-brain barrier (BBB), making them suitable candidates for treating conditions like Alzheimer's disease and Parkinson's disease. The 1H-pyrazole core is believed to facilitate BBB penetration due to its lipophilic nature balanced by polar functional groups like hydroxyls or amines.

In conclusion, 4-(3-chloro-2-methoxyphenyl)-1H-pyrazole (CAS No. 2228454-59-7) is a multifaceted compound with significant potential across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for drug development, particularly in anti-inflammatory and oncology applications. Continued research into this compound and its derivatives will likely yield novel therapeutic agents that address unmet medical needs.